Cas no 1805891-26-2 (2-Bromo-1-(3-(trifluoromethoxy)-4-(trifluoromethyl)phenyl)propan-1-one)

• Product Name: 2-Bromo-1-(3-(trifluoromethoxy)-4-(trifluoromethyl)phenyl)propan-1-one
• CAS No: 1805891-26-2
• MF: C₁₁H₇BrF₆O₂
• MW: 365.066503763199
• CID: 4975069
• Update Time: 2025-10-25

2-Bromo-1-(3-(trifluoromethoxy)-4-(trifluoromethyl)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(3-(trifluoromethoxy)-4-(trifluoromethyl)phenyl)propan-1-one

• Inchi： 1S/C11H7BrF6O2/c1-5(12)9(19)6-2-3-7(10(13,14)15)8(4-6)20-11(16,17)18/h2-5H,1H3
• InChI Key： NLBFLOAYUXTRIJ-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(C(F)(F)F)=C(C=1)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 354
• XLogP3: 4.9
• Topological Polar Surface Area: 26.3

Additional information on 2-Bromo-1-(3-(trifluoromethoxy)-4-(trifluoromethyl)phenyl)propan-1-one

Comprehensive Analysis of 2-Bromo-1-(3-(trifluoromethoxy)-4-(trifluoromethyl)phenyl)propan-1-one (CAS No. 1805891-26-2)

The compound 2-Bromo-1-(3-(trifluoromethoxy)-4-(trifluoromethyl)phenyl)propan-1-one (CAS No. 1805891-26-2) is a highly specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. With the increasing demand for fluorinated compounds in modern chemistry, this molecule stands out as a promising candidate for further exploration. Its trifluoromethoxy and trifluoromethyl groups contribute to its distinct electronic and steric properties, making it a valuable intermediate in synthetic chemistry.

One of the key reasons for the growing interest in 2-Bromo-1-(3-(trifluoromethoxy)-4-(trifluoromethyl)phenyl)propan-1-one is its relevance in the development of bioactive molecules. Researchers are particularly intrigued by its potential role in the synthesis of small-molecule inhibitors and ligands for various biological targets. The presence of the bromo moiety allows for further functionalization, enabling chemists to explore diverse chemical transformations. This versatility aligns with the current trend in drug discovery, where structure-activity relationship (SAR) studies are paramount.

In the context of green chemistry, the synthesis and application of 2-Bromo-1-(3-(trifluoromethoxy)-4-(trifluoromethyl)phenyl)propan-1-one have also been a topic of discussion. With the global push toward sustainable chemical processes, researchers are investigating eco-friendly methods to produce such compounds. Questions like "How to optimize the yield of fluorinated ketones?" or "What are the best catalysts for bromination reactions?" are frequently searched in academic and industrial circles, reflecting the compound's technical significance.

Another area where CAS No. 1805891-26-2 has shown promise is in material science. The incorporation of trifluoromethyl groups into polymers and coatings can enhance properties such as thermal stability and hydrophobicity. This has led to increased inquiries about "fluorinated aromatic ketones in advanced materials" and "applications of bromo-substituted propanones." Such queries highlight the compound's cross-disciplinary relevance.

From a spectroscopic perspective, 2-Bromo-1-(3-(trifluoromethoxy)-4-(trifluoromethyl)phenyl)propan-1-one exhibits characteristic signals in NMR and IR spectra, which are crucial for its identification and purity assessment. Analytical chemists often search for "NMR shifts for trifluoromethoxy compounds" or "IR peaks of brominated ketones," underscoring the need for detailed spectral data in research publications.

In summary, 2-Bromo-1-(3-(trifluoromethoxy)-4-(trifluoromethyl)phenyl)propan-1-one (CAS No. 1805891-26-2) represents a fascinating intersection of organic synthesis, pharmaceutical research, and material science. Its structural complexity and functional adaptability make it a subject of ongoing investigation, particularly in the context of fluorine chemistry and catalysis. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in cutting-edge chemical research.